Cas no 1315278-37-5 (4-(1-Azepanylmethyl)benzeneboronic acid pinacol ester)

• Product Name: 4-(1-Azepanylmethyl)benzeneboronic acid pinacol ester
• CAS No: 1315278-37-5
• MF: C₁₉H₃₀BNO₂
• MW: 315.258005619049
• MDL: MFCD16294503
• CID: 1067657
• PubChem ID: 57415692
• Update Time: 2025-04-20

4-(1-Azepanylmethyl)benzeneboronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

• 4-(Homopiperidine)methyl) phenylboronic acid pinacol ester
• 4-(Hexamethyleneiminomethyl)benzeneboronic acid pinacol ester
• 1-[[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methyl]azepane
• A-9218
• AMTB123
• 1315278-37-5
• 4-(Homopiperidine)methyl) phenylboronicacid pinacol ester
• DTXSID70725455
• CS-0175623
• AS-2354
• 4-(1-AZEPANYLMETHYL)BENZENEBORONIC ACID PINACOL ESTER
• 1-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzyl)azepane
• A922228
• 1-{[4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methyl}azepane
• MFCD16294503
• AKOS016339727
• 4-(1-Azepanylmethyl)benzeneboronic acid pinacol ester

• MDL： MFCD16294503
• Inchi： 1S/C19H30BNO2/c1-18(2)19(3,4)23-20(22-18)17-11-9-16(10-12-17)15-21-13-7-5-6-8-14-21/h9-12H,5-8,13-15H2,1-4H3
• InChI Key： UFFAWIHINLIOPX-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC(=CC=2)CN2CCCCCC2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 315.23700
• Monoisotopic Mass: 315.2369594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.7Ų

Experimental Properties

• PSA: 21.70000
• LogP: 3.29970

4-(1-Azepanylmethyl)benzeneboronic acid pinacol ester Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines